BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 2-Methoxy-5-
nitropyridin-4-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxy-5-nitropyridin-4-amine

Cat. No.: B188275

For Researchers, Scientists, and Drug Development Professionals

Core Properties of 2-Methoxy-5-nitropyridin-4-amine

2-Methoxy-5-nitropyridin-4-amine, also known as 4-Amino-2-methoxy-5-nitropyridine, is a
heterocyclic organic compound. It serves as a crucial intermediate in the synthesis of a variety
of pharmaceutical and agrochemical compounds.[1][2] Its chemical structure, featuring a
pyridine ring substituted with methoxy, nitro, and amino groups, makes it a versatile building
block in medicinal chemistry.

Physicochemical Properties

A summary of the available quantitative data for 2-Methoxy-5-nitropyridin-4-amine is
presented in Table 1. While some physical properties have been predicted, experimentally
determined values for melting point and specific solubility are not readily available in the public
domain.
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Property Value Source
Molecular Formula CeH7N30s3 [2]
Molecular Weight 169.14 g/mol [2]
Appearance Light brown solid [2]
CAS Number 127356-38-1 [2]
Purity > 95% (HPLC) 2]
Predicted Boiling Point 370.3+37.0°C [3]
Predicted Density 1.400 + 0.06 g/cm3 [3]
Storage Conditions 0-8°C [2]

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR) for 2-Methoxy-5-nitropyridin-4-
amine are not widely available in published literature. Researchers interested in this compound
would need to perform their own spectral analysis for characterization.

Synthesis and Experimental Protocols

A detailed, publicly available experimental protocol for the specific synthesis of 2-Methoxy-5-
nitropyridin-4-amine is scarce. However, based on the synthesis of structurally related
compounds, a plausible synthetic route can be proposed. The general strategies often involve
nucleophilic aromatic substitution reactions on a substituted pyridine ring or the reduction of a
nitro group.

Generalized Synthetic Approach

A potential synthetic pathway could involve the following conceptual steps, as illustrated in the
diagram below. This is a generalized representation and would require optimization of reaction
conditions, reagents, and purification methods.
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Generalized Synthetic Pathway for 2-Methoxy-5-nitropyridin-4-amine
Starting Material
(e.g., Dichloronitropyridine)

tep 1

Methoxylation
(e.g., Sodium Methoxide)

tep 2

Amination
(e.g., Ammonia or Amine Source)

urification

Final Product
2-Methoxy-5-nitropyridin-4-amine
Role of 2-Methoxy-5-nitropyridin-4-amine in Kinase Inhibitor Development
2-Methoxy-5-nitropyridin-4-amine
(Building Block)
Chemical Synthesis
(Multi-step reactions)

:

Lead Compound
(Kinase Inhibitor Candidate)

:

Preclinical Studies
(In vitro and in vivo testing)

Clinical Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188275#basic-properties-of-2-methoxy-5-nitropyridin-
4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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